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Compound of Interest

Compound Name: BTK-IN-3

Cat. No.: B601137

Application Notes and Protocols for BTK-IN-3

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility and preparation of BTK-
IN-3 for experimental use. The included protocols are based on established methodologies for
Bruton's tyrosine kinase (BTK) inhibitors and should be adapted and optimized for specific
experimental conditions.

Product Information
¢ Product Name: BTK-IN-3

e Mechanism of Action: BTK-IN-3 is a potent inhibitor of Bruton's tyrosine kinase (BTK), a key
enzyme in B-cell receptor (BCR) signaling pathways.[1] By inhibiting BTK, BTK-IN-3 can be
utilized in studies related to cancer and immunology.[1]

e Chemical Formula: C27H24NeO3

e Molecular Weight: 480.53 g/mol

Solubility and Storage

Proper storage and handling of BTK-IN-3 are critical for maintaining its stability and activity.
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Storage Conditions:
o Short-term (days to weeks): Store as a solid powder at 0 - 4°C in a dry, dark environment.

e Long-term (months to years): For extended storage, maintain the solid compound at -20°C in
a dry, dark place.

o Stock Solutions: Store stock solutions at 0 - 4°C for short-term use or at -20°C for long-term
storage.

Solubility Data:

BTK-IN-3 is readily soluble in dimethyl sulfoxide (DMSOQO). Preparation of stock solutions in
other solvents is not recommended without further solubility testing.

Concentration Volume for 1 Volume for 5 Volume for 10
Solvent

(mM) mg mg mg
DMSO 1 2.08 mL 10.41 mL 20.81 mL
DMSO 5 0.42 mL 2.08 mL 4.16 mL
DMSO 10 0.21 mL 1.04 mL 2.08 mL
DMSO 50 0.04 mL 0.21 mL 0.42 mL

Data is based on a molecular weight of 480.53 g/mol . Batch-specific molecular weights may
vary slightly.

Signaling Pathway

BTK is a critical signaling molecule downstream of the B-cell receptor (BCR). Its inhibition by
BTK-IN-3 disrupts the signaling cascade that leads to B-cell proliferation and survival.
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BTK Signaling Pathway and Inhibition by BTK-IN-3

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b601137?utm_src=pdf-body-img
https://www.benchchem.com/product/b601137?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE ey cricn

Experimental Protocols

The following are general protocols for common assays used to evaluate BTK inhibitors. These
should be considered as starting points and optimized for your specific cell lines, reagents, and

experimental setup.

Preparation of BTK-IN-3 Stock Solution

This workflow outlines the initial step of preparing a concentrated stock solution of BTK-IN-3,
which will be used for subsequent dilutions in various assays.

Weigh BTK-IN-3 Vortex/sonicate to Store at -20°C
(e.9., 1 mg) fully dissolve

Add appropriate volume
of DMSO (e.g., 0.21 mL
for 10 mM stock)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b601137?utm_src=pdf-body
https://www.benchchem.com/product/b601137?utm_src=pdf-body
https://www.benchchem.com/product/b601137?utm_src=pdf-body-img
https://www.benchchem.com/product/b601137?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/btk-in-3.html
https://www.benchchem.com/product/b601137#btk-in-3-solubility-and-preparation-for-experiments
https://www.benchchem.com/product/b601137#btk-in-3-solubility-and-preparation-for-experiments
https://www.benchchem.com/product/b601137#btk-in-3-solubility-and-preparation-for-experiments
https://www.benchchem.com/product/b601137#btk-in-3-solubility-and-preparation-for-experiments
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b601137?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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